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For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Pentanone, also known as diethyl ketone (DEK), is a versatile and effective solvent for a

variety of organic reactions.[1] Its physical and chemical properties, such as a moderate boiling

point, good solvency for a range of organic compounds, and miscibility with common organic

solvents, make it a suitable medium for various synthetic transformations.[1][2][3][4] This

document provides detailed application notes and protocols for the use of 3-pentanone as a

solvent and reactant in organic synthesis, with a focus on key reaction classes relevant to

research and drug development.

Physical, Chemical, and Safety Properties of 3-
Pentanone
A comprehensive summary of the key physical, chemical, and safety properties of 3-
pentanone is provided in Table 1. This data is essential for reaction design, safety

considerations, and purification procedures.

Table 1: Physical, Chemical, and Safety Properties of 3-Pentanone
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Property Value

Molecular Formula C₅H₁₀O[4][5]

Molecular Weight 86.13 g/mol [4]

Appearance Colorless liquid[2][4]

Odor Acetone-like[2][4]

Boiling Point 101.5 - 101.7 °C[6][7][8]

Melting Point -42 to -39 °C[4][6][7]

Density 0.813 g/mL at 25 °C[3][6]

Solubility in Water 50 g/L at 20 °C[9]

Miscibility Miscible with ethanol and ether[2][4]

Flash Point 13 °C (55 °F)[3][10]

Autoignition Temperature 452 °C (845 °F)[3][9]

Refractive Index (n20/D) 1.392[6]

Vapor Density 3 (vs air)[6]

Vapor Pressure 20 mm Hg at 28 °C[6]

Safety Hazards

Highly flammable liquid and vapor; May cause

respiratory irritation; May cause drowsiness or

dizziness.[10]

Applications in Organic Synthesis
3-Pentanone serves as a valuable solvent and reactant in several key organic reactions,

including condensation reactions and in the synthesis of complex molecules.

Application Note 1: Aldol Condensation
3-Pentanone can participate in aldol condensation reactions, both as a reactant and potentially

as a solvent. The following protocol details a mixed aldol condensation between 3-pentanone
and p-chlorobenzaldehyde.
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This protocol describes the synthesis of a product resulting from a mixed aldol condensation

followed by a Michael addition.

Materials:

3-Pentanone (0.86 g, 10 mmol)

p-Chlorobenzaldehyde (3.5 g, 25 mmol)

95% Ethanol (50 mL)

2 N Sodium hydroxide solution (15 mL)

Procedure:

In a 125-mL Erlenmeyer flask, dissolve 0.86 g (10 mmol) of 3-pentanone and 3.5 g (25

mmol) of p-chlorobenzaldehyde in 50 mL of 95% ethanol.[5][6]

To the dissolved reactants, add 15 mL of 2 N sodium hydroxide solution.[5][6]

Heat the reaction mixture to 70 °C and maintain for 30 minutes.[5][6]

After the reaction is complete, cool the flask in an ice bath (0 °C) to facilitate the precipitation

of the product.[5][6]

Collect the white crystalline product by suction filtration using a Büchner funnel.[5][6]

Wash the collected crystals with cold 95% ethanol.[5][6]

For further purification, recrystallize the product from ethanol.[5][6]

Quantitative Data:

Table 2: Reaction Parameters for the Aldol Condensation of 3-Pentanone with p-

Chlorobenzaldehyde

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b124093?utm_src=pdf-body
https://www.benchchem.com/product/b124093?utm_src=pdf-body
https://datasheets.scbt.com/sc-238612.pdf
https://www.chembk.com/en/chem/3-Pentanone
https://datasheets.scbt.com/sc-238612.pdf
https://www.chembk.com/en/chem/3-Pentanone
https://datasheets.scbt.com/sc-238612.pdf
https://www.chembk.com/en/chem/3-Pentanone
https://datasheets.scbt.com/sc-238612.pdf
https://www.chembk.com/en/chem/3-Pentanone
https://datasheets.scbt.com/sc-238612.pdf
https://www.chembk.com/en/chem/3-Pentanone
https://datasheets.scbt.com/sc-238612.pdf
https://www.chembk.com/en/chem/3-Pentanone
https://datasheets.scbt.com/sc-238612.pdf
https://www.chembk.com/en/chem/3-Pentanone
https://www.benchchem.com/product/b124093?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

Reactants
3-Pentanone, p-

Chlorobenzaldehyde
[5][6]

Solvent 95% Ethanol [5][6]

Base 2 N Sodium Hydroxide [5][6]

Temperature 70 °C [5][6]

Reaction Time 30 minutes [5][6]

Product Yield 35% [5][6]

Product Melting Point 189-191 °C [5][6]

Workflow Visualization: Synthesis of Oseltamivir
(Tamiflu®)
3-Pentanone is utilized as a reactant in a key ketalization step during the industrial synthesis of

the antiviral medication Oseltamivir (Tamiflu®) from (-)-shikimic acid.[2][10][11]

Starting Material Core Synthesis Final Steps

(-)-Shikimic Acid Esterification
(EtOH, SOCl₂)

Ketalization with
3-Pentanone

(p-TsOH)

Mesylation
(Et₃N, MsCl)

Reductive Opening &
Epoxidation Azide Ring Opening Reduction & Amide

Coupling Oseltamivir

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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